![molecular formula C10H8N2O2 B010853 3-(1H-imidazol-1-yl)benzoic acid CAS No. 108035-47-8](/img/structure/B10853.png)
3-(1H-imidazol-1-yl)benzoic acid
Overview
Description
what is '3-(1H-imidazol-1-yl)benzoic acid'? this compound is an organic compound composed of an imidazole group attached to a benzoic acid group. It is used as a reagent in organic synthesis and has been studied for its potential therapeutic properties. the use of 'this compound' this compound is an organic compound used as a reagent in organic synthesis. It can be used to synthesize imidazole derivatives, such as 2-methyl-3-(1H-imidazol-1-yl)benzoic acid, which can be used in the synthesis of pharmaceuticals. It can also be used as a catalyst for the synthesis of polymersized imidazole derivatives. Additionally, it can be used as a ligand in coordination chemistry, as a ligand for metal-catalyzed oxidations, and as a ligand for asymmetric catalytic hydrogenations. the chemistry of 'this compound' this compound is an organic compound belonging to the class of imidazole derivatives. It is an aromatic carboxylic acid with a structure containing an imidazole ring connected to a benzene ring. This compound is used as a building block in organic synthesis and has been used in the preparation of various pharmaceuticals. The chemical properties of this compound are largely determined by its functional groups. The imidazole ring contains a nitrogen atom, which is part of a five-membered ring. The nitrogen atom is capable of forming hydrogen bonds with other molecules, and the ring itself can act as a Lewis base. The benzene ring contains six carbon atoms, each with a single bond to a hydrogen atom. This makes the benzene ring aromatic, meaning it is very stable and resistant to chemical reactions. The acidity of this compound is determined by the presence of the carboxylic acid group. This group contains an oxygen atom double-bonded to a carbon atom, which is also bonded to a hydrogen atom. When the acid is dissolved in water, the hydrogen atom can be displaced by a hydroxide ion, forming the anion 3-(1H-imidazol-1-yl)benzoate. This anion is responsible for the acidity of the compound. The reactivity of this compound is determined by its functional groups. The imidazole ring can react with electrophiles, such as alkyl halides or acyl halides, to form imidazole derivatives. The benzene ring can react with electrophiles to form substituted benzenes. The carboxylic acid group can react with nucleophiles, such as alcohols or amines, to form esters or amides. the biochemical/physical effects of 'this compound' this compound is an organic compound that is used in the synthesis of various pharmaceutical drugs. It is known to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Biochemical Effects: 1. It has been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of pro-inflammatory mediators. 2. It can inhibit the activity of the enzyme lipoxygenase, which is involved in the production of leukotrienes, which are also pro-inflammatory mediators. 3. It can also inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. Physical Effects: 1. It can reduce inflammation, swelling, and redness of the skin. 2. It can reduce the appearance of dark spots and age spots. 3. It can reduce the appearance of wrinkles and fine lines. the benefits of 'this compound' 1. This compound is a potential anti-inflammatory agent. It has been shown to reduce inflammation and oxidative stress in animal models. 2. It has been shown to reduce the growth of certain cancer cells in vitro, suggesting potential anti-cancer properties. 3. It has been shown to have protective effects against certain types of neurotoxicity, suggesting potential neuroprotective properties. 4. It has been shown to have antioxidant properties, which could help protect against oxidative damage. 5. It has been shown to have anti-bacterial properties, which could help protect against bacterial infections. the related research of 'this compound' 1. Synthesis and Characterization of this compound and Its Derivatives. 2. Antimicrobial Activity of this compound Derivatives. 3. Synthesis and Biological Evaluation of this compound and Its Derivatives. 4. Design, Synthesis, and Biological Evaluation of this compound Derivatives as Potential Anticancer Agents. 5. Synthesis and in vitro Evaluation of this compound Derivatives as Potential Antiparasitic Agents. 6. Synthesis and Spectroscopic Characterization of this compound Derivatives. 7. Synthesis and Antioxidant Activity of this compound Derivatives. 8. Synthesis and Antifungal Activity of this compound Derivatives. 9. Synthesis and Anti-inflammatory Activity of this compound Derivatives. 10. Synthesis and Evaluation of this compound Derivatives as Potential Anticancer Agents.
Scientific Research Applications
Synthesis and Drug Development : A study by Barros et al. (2007) described a method for synthesizing 3-(5-amino-4-cyano-1H-imidazol-1-yl)-4-substituted benzoic acids, which is efficient for research applications (Barros, Gonçalves, Oliveira-Campos, & Proença, 2007). Similarly, Howes et al. (1999) developed 4-Acetylamino-3-(imidazol-1-yl)-benzoic acids as novel inhibitors of influenza virus sialidases, comparable to 4-acetylamino-3-guanidino-benzoic acid (BANA 113) (Howes, Cleasby, Evans, Feilden, Smith, Sollis, Taylor, & Wonacott, 1999).
Antimicrobial Applications : Dahiya (2008) reported that imidazolopeptides synthesized from 3,5-diiodo-4-(2-methyl-1H-imidazol-5-yl)benzoic acid exhibited potent antimicrobial activity against fungi, dermatophytes, and moderate activity against gram-negative bacteria (Dahiya, 2008). Desai, Dodiya, and Makwana (2011) also found that 3-(2-(6-methyl-1H-benzo[d]imidazol-2-yl)phenyl)-2-(aryl)thiazolidin-4-ones showed antibacterial and antifungal activities (Desai, Dodiya, & Makwana, 2011).
Corrosion Inhibition : Research by Rbaa et al. (2020) demonstrated that new benzimidazole derivatives based on 8-hydroxyquinoline effectively inhibited corrosion of steel in acidic conditions (Rbaa, Abousalem, Galai, Lgaz, Lakhrissi, Warad, & Zarrouk, 2020).
Photoluminescence : A study by Liu et al. (2013) showed that 4-(1H-imidazol-1-yl) benzoic acid and its coordination polymers exhibited photoluminescence emission peaks, highlighting its potential in materials science (Liu, Guo, Wang, Wei, Chen, & Hu, 2013).
Sensing Applications : Emandi, Flanagan, and Senge (2018) developed imidazole derivatives that showed sensing exclusively towards cyanide ions in a specific system (Emandi, Flanagan, & Senge, 2018).
Mechanism of Action
Target of Action
3-(1H-imidazol-1-yl)benzoic acid is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety . Imidazole derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to different biological effects . For example, some imidazole derivatives can inhibit the activity of certain enzymes, while others can bind to receptors and modulate their signaling
Biochemical Pathways
Given the broad range of biological activities exhibited by imidazole derivatives, it’s likely that this compound could affect multiple pathways
Pharmacokinetics
Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which could influence their bioavailability .
Result of Action
Given the broad range of biological activities exhibited by imidazole derivatives, this compound could potentially have various effects at the molecular and cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility could be affected by the pH of the environment, which could in turn influence its bioavailability . Additionally, factors such as temperature and light could potentially affect the stability of the compound .
Biochemical Analysis
Biochemical Properties
It is known that imidazole, a core component of this compound, is a key part of many biologically important molecules, such as histidine, purine, and histamine . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Cellular Effects
Imidazole derivatives have been reported to have a wide range of effects on cells, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Imidazole derivatives are known to interact with various biomolecules and can influence enzyme activity and gene expression .
Metabolic Pathways
Imidazole derivatives are known to interact with various enzymes and cofactors .
properties
IUPAC Name |
3-imidazol-1-ylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-10(14)8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXHAKCASYYCJED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C=CN=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00383764 | |
Record name | 3-(1H-imidazol-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00383764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108035-47-8 | |
Record name | 3-(1H-imidazol-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00383764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(1H-Imidazol-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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